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Introduction
Silver chromate (Ag₂CrO₄) has historically been utilized as a cathode material in primary

lithium batteries, most notably in high-reliability applications such as cardiac pacemakers.[1][2]

Its stable voltage output and low self-discharge rate have made it a suitable candidate for long-

life, non-rechargeable power sources.[1] This document provides an overview of the application

of silver chromate in lithium-based batteries, including its electrochemical properties,

protocols for material synthesis and cell fabrication, and a summary of its performance

characteristics. While its primary application has been in non-rechargeable cells, this document

will also touch upon its electrochemical behavior in related energy storage systems to provide a

broader context for researchers.

Electrochemical Properties and Reaction
Mechanism
The overall electrochemical reaction in a primary lithium-silver chromate battery involves the

reduction of silver chromate by lithium metal. The discharge process leads to the formation of

lithium chromate (Li₂CrO₄) and metallic silver (Ag).

The overall cell reaction is: 2Li + Ag₂CrO₄ → Li₂CrO₄ + 2Ag
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This reaction produces a theoretical standard cell potential of approximately 3.35 V. The battery

exhibits a flat voltage profile during discharge, which is a desirable characteristic for many

electronic devices.

Data Presentation
While extensive data on the performance of silver chromate in modern rechargeable lithium-

ion batteries is limited due to its primary application in non-rechargeable cells, some

performance metrics can be inferred from its use in other electrochemical energy storage

devices, such as supercapacitors. The following table summarizes available quantitative data.

It is crucial to note that the specific capacity for supercapacitor applications is reported in

Coulombs per gram (C/g) or Farads per gram (F/g) and is not directly comparable to the

specific capacity of a battery electrode (mAh/g) without conversion and consideration of the

discharge voltage.
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Parameter Value Device Type Notes

Specific Capacitance 131 C/g

Supercapacitor

(Three-electrode

system)

Measured at a scan

rate of 5 mV/s.[3]

203 C/g

Supercapacitor

(Three-electrode

system)

Measured at a current

density of 3 A/g.[3]

Asymmetric

Supercapacitor

Performance

Specific Capacity 36 C/g

Asymmetric

Supercapacitor

(Ag₂CrO₄ cathode)

Measured at 0.4 A/g.

[3]

31 C/g

Asymmetric

Supercapacitor

(Ag₂CrO₄ cathode)

Measured at 10 mV/s.

[3]

Maximum Power

Density
361 W/kg

Asymmetric

Supercapacitor

(Ag₂CrO₄ cathode)

[3]

Energy Density 1.5 Wh/kg

Asymmetric

Supercapacitor

(Ag₂CrO₄ cathode)

[3]

Primary Lithium

Battery

Nominal Voltage ~3.1 V
Primary Li/Ag₂CrO₄

Battery

Historically used in

pacemakers.

Experimental Protocols
Synthesis of Silver Chromate (Ag₂CrO₄) Nanoparticles
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This protocol describes a method for synthesizing silver chromate nanoparticles suitable for

use as a cathode material.

Materials:

Silver nitrate (AgNO₃)

Potassium chromate (K₂CrO₄)

Deionized water

Ethanol

Procedure:

Prepare a 0.1 M aqueous solution of silver nitrate.

Prepare a 0.05 M aqueous solution of potassium chromate.

Slowly add the silver nitrate solution dropwise to the potassium chromate solution under

constant stirring. A brick-red precipitate of silver chromate will form immediately.

Continue stirring the mixture for 1-2 hours to ensure complete reaction.

Collect the precipitate by centrifugation or filtration.

Wash the precipitate several times with deionized water to remove any unreacted

precursors.

Finally, wash the precipitate with ethanol.

Dry the resulting silver chromate powder in a vacuum oven at 80°C for 12 hours.

Fabrication of a Li/Ag₂CrO₄ Primary Coin Cell (CR2032)
This protocol outlines the assembly of a primary coin cell to evaluate the electrochemical

performance of the synthesized silver chromate. Note: This procedure should be performed in

an argon-filled glovebox with low moisture and oxygen levels.
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Materials and Equipment:

Synthesized Ag₂CrO₄ powder (active material)

Carbon black (conductive additive)

Polyvinylidene fluoride (PVDF) binder

N-Methyl-2-pyrrolidone (NMP) solvent

Aluminum foil (current collector)

Lithium metal foil (anode)

Celgard separator

Electrolyte (e.g., 1 M LiPF₆ in a mixture of ethylene carbonate and dimethyl carbonate)

CR2032 coin cell components (casings, spacers, spring)

Slurry mixer/ball mill

Doctor blade for electrode casting

Vacuum oven

Coin cell crimper

Procedure:

Cathode Slurry Preparation:

Mix the synthesized Ag₂CrO₄ powder, carbon black, and PVDF binder in a weight ratio of

80:10:10.

Add NMP solvent to the mixture and ball-mill for several hours to form a homogeneous

slurry.

Cathode Fabrication:
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Cast the slurry onto the aluminum foil using a doctor blade to a desired thickness.

Dry the coated foil in a vacuum oven at 120°C for 12 hours to remove the NMP solvent.

Punch out circular electrodes of the desired diameter (e.g., 12 mm) from the dried foil.

Coin Cell Assembly (inside a glovebox):

Place the cathode disc at the bottom of the coin cell casing.

Add a few drops of electrolyte to wet the cathode.

Place the separator on top of the cathode.

Add a few more drops of electrolyte to wet the separator.

Place the lithium metal anode on top of the separator.

Add the spacer and spring.

Place the top casing and crimp the coin cell using a crimping machine.

Electrochemical Testing:

Allow the assembled cell to rest for a few hours to ensure proper wetting of the

components.

Perform galvanostatic discharge at various C-rates to determine the specific capacity and

voltage profile.

Monitor the open-circuit voltage over time to assess the self-discharge characteristics.

Visualizations
Experimental Workflow for Coin Cell Fabrication
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Caption: Workflow for fabricating and testing a Li/Ag₂CrO₄ primary coin cell.

Electrochemical Discharge Mechanism of Li/Ag₂CrO₄
Battery
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Caption: Ion and electron flow during the discharge of a Li/Ag₂CrO₄ battery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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